Cas no 66-98-8 (BPDA)

BPDA structure
BPDA structure
Product Name:BPDA
CAS No:66-98-8
MF:C14H10O2
MW:210.228003978729
MDL:MFCD00016714
CID:33850
PubChem ID:87559778
Update Time:2025-04-18

BPDA Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-dicarbaldehyde
    • 4-(4-formylphenyl)benzaldehyde
    • 4,4-BIPHENYLDICARBOXALDEHYDE
    • 4,4'-Biphenyldicarboxaldehyde
    • 4,4'-Diformylbiphenyl
    • biphenyl-4,4'-dicarbaldehyde
    • 4,4'-Biphenyldicarboxyaldehyde
    • (1,1'-Biphenyl)-4,4'-dicarboxaldehyde
    • p,p'-Diformylbiphenyl
    • [1,1'-Biphenyl]-4,4'-dicarboxaldehyde
    • FEHLIYXNTWAEBQ-UHFFFAOYSA-N
    • 4,4'-Bis(formyl)biphenyl
    • PubChem10191
    • 4,4'-bisformylbiphenyl
    • BZAL21
    • BRN 2254807
    • Q-200720
    • AS-15649
    • 66-98-8
    • AKOS015840512
    • B2854
    • LS-44296
    • 4-07-00-02511 (Beilstein Handbook Reference)
    • YSWG223
    • (1,1'-Biphenyl)-4,4'-dicarboxaldehyde (9CI)
    • 4,4'-biphenyidicarboxaldehyde
    • O10236
    • FT-0601419
    • Ald3.1-H_000272
    • Ald3.1-H_000591
    • AC-6203
    • DTXSID60216206
    • doi:10.14272/FEHLIYXNTWAEBQ-UHFFFAOYSA-N.1
    • MFCD00016714
    • 10.14272/FEHLIYXNTWAEBQ-UHFFFAOYSA-N.1
    • AMY31580
    • Ald3.1-H_000910
    • Ald3-H_000015
    • SCHEMBL976904
    • 4,4'-diformyl-1,1'-biphenyl
    • CS-0127999
    • BPDA
    • SY053149
    • Biphenyl-4,4 inverted exclamation mark -dicarbaldehyde
    • NS00076522
    • 4 pound not4'-Biphenyldicarboxaldehyde
    • DTXCID20138697
    • biphenyl-4,4'-dicarboxaldehyde
    • FB55014
    • MDL： MFCD00016714
    • Inchi： 1S/C14H10O2/c15-9-11-1-5-13(6-2-11)14-7-3-12(10-16)4-8-14/h1-10H
    • InChI Key： FEHLIYXNTWAEBQ-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(=CC=1)C1C=CC(C=O)=CC=1
    • BRN： 2254807

Computed Properties

  • Exact Mass: 210.06800
  • Monoisotopic Mass: 210.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 34.1

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.18
  • Melting Point: 148 °C
  • Boiling Point: 391.7°C at 760 mmHg
  • Flash Point: 148
  • Refractive Index: 1.642
  • PSA: 34.14000
  • LogP: 2.97860
  • Solubility: Uncertain

BPDA Security Information

BPDA Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

BPDA Pricemore >>

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BPDA Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:66-98-8)BPDA
Order Number:A835604
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):363.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:66-98-8)4,4'-Biphenyldicarboxaldehyde
Order Number:sfd4548
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:66-98-8)4,4'-Biphenyldicarboxaldehyde
Order Number:LE17751;LE26536417
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:66-98-8)BPDA
A835604
Purity:99%
Quantity:500g
Price ($):363.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:66-98-8)4,4'-Biphenyldicarboxaldehyde
sfd4548
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email